Cas no 926217-21-2 (N-(2-Aminophenyl)cyclopentanecarboxamide)

• Product Name: N-(2-Aminophenyl)cyclopentanecarboxamide
• CAS No: 926217-21-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD09044464
• CID: 1087429
• PubChem ID: 16772153
• Update Time: 2025-10-28

N-(2-Aminophenyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminophenyl)cyclopentanecarboxamide
• N-(2-aminophenyl)cyclopentanecarboxamide(SALTDATA: FREE)
• AKOS000100928
• CS-0330254
• MFCD09044464
• BS-36341
• 926217-21-2
• DTXSID50588207
• STL411741

• MDL： MFCD09044464
• Inchi： 1S/C12H16N2O/c13-10-7-3-4-8-11(10)14-12(15)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6,13H2,(H,14,15)
• InChI Key： BCEIMNDORRXHFS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.05170

Additional information on N-(2-Aminophenyl)cyclopentanecarboxamide

Professional Introduction to N-(2-Aminophenyl)cyclopentanecarboxamide (CAS No. 926217-21-2)

N-(2-Aminophenyl)cyclopentanecarboxamide, identified by its Chemical Abstracts Service (CAS) number 926217-21-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The combination of an aromatic amine group and a cyclopentanecarboxamide moiety suggests a versatile scaffold that could be modulated for various biological activities.

The structural framework of N-(2-Aminophenyl)cyclopentanecarboxamide presents a fascinating opportunity for chemical and biological exploration. The presence of the 2-aminophenyl group, a well-known pharmacophore in many bioactive molecules, indicates potential interactions with biological targets such as enzymes and receptors. Meanwhile, the cyclopentanecarboxamide part introduces rigidity and specific spatial orientation, which can be crucial for optimizing binding affinity and selectivity.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate complex biological pathways. N-(2-Aminophenyl)cyclopentanecarboxamide fits into this broader context, as its structure suggests it could be engineered to interact with specific targets involved in diseases such as cancer, inflammation, and neurodegeneration. The compound's dual functionality—the amine group for hydrogen bonding and the carboxamide for salt formation—makes it a promising candidate for further investigation.

One of the most exciting aspects of N-(2-Aminophenyl)cyclopentanecarboxamide is its potential in drug discovery. Researchers have been exploring its derivatives to identify more potent and selective inhibitors or agonists. For instance, modifications to the aromatic ring or the cyclopentanecarboxamide moiety could lead to compounds with enhanced pharmacokinetic properties or reduced toxicity. Such structural modifications are often guided by computational modeling and high-throughput screening techniques, which have become indispensable tools in modern drug development.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. With an aging global population and the rise of chronic diseases, there is an urgent need for innovative therapeutic strategies. N-(2-Aminophenyl)cyclopentanecarboxamide represents a promising starting point for developing new treatments that could improve patient outcomes. Its unique structure provides a rich scaffold for medicinal chemists to explore, potentially leading to breakthroughs in several therapeutic areas.

In addition to its pharmaceutical applications, N-(2-Aminophenyl)cyclopentanecarboxamide may also find utility in other fields, such as materials science and agrochemicals. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for creating novel materials with specific functionalities. For example, derivatives of this compound could be used to develop new polymers or coatings with enhanced durability or biocompatibility.

The synthesis of N-(2-Aminophenyl)cyclopentanecarboxamide is another area of active research. Efficient synthetic routes are crucial for both academic studies and industrial applications. Recent advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater ease and precision. These advancements not only facilitate the discovery process but also reduce costs, making it more feasible to explore a wider range of derivatives.

The future prospects of N-(2-Aminophenyl)cyclopentanecarboxamide are bright, thanks to ongoing research efforts in academia and industry. Collaborative projects between chemists, biologists, and pharmacologists are expected to yield new insights into its potential applications. As our understanding of biological systems continues to grow, so too will our ability to harness the power of small molecules like this one.

In conclusion, N-(2-Aminophenyl)cyclopentanecarboxamide(CAS No. 926217-21-2) is a compound with immense potential in the realm of pharmaceuticals and beyond. Its unique structure and versatile functionality make it an attractive candidate for further exploration. As research progresses, we can expect to see more derivatives being developed that could revolutionize how we treat various diseases and create new materials.